2,6,16-Kauranetriol 2-O-beta-D-allopyranoside

Physicochemical Properties Lipophilicity Drug Design
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C26H44O8
Molecular Weight 484.6 g/mol
Cat. No. B15589507
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Technical Parameters


Basic Identity
Product Name2,6,16-Kauranetriol 2-O-beta-D-allopyranoside
Molecular FormulaC26H44O8
Molecular Weight484.6 g/mol
Structural Identifiers
InChIInChI=1S/C26H44O8/c1-23(2)8-14(33-22-20(31)19(30)18(29)16(11-27)34-22)9-24(3)17-6-5-13-7-26(17,12-25(13,4)32)10-15(28)21(23)24/h13-22,27-32H,5-12H2,1-4H3/t13-,14-,15-,16-,17-,18-,19-,20-,21+,22-,24-,25+,26+/m0/s1
InChIKeyRGKNTHMUHXNDHJ-ATPHZKFFSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityUsually In Stock
Custom SynthesisAvailable on request

2,6,16-Kauranetriol 2-O-beta-D-allopyranoside: Structural and Source Distinctions for Research Sourcing


2,6,16-Kauranetriol 2-O-beta-D-allopyranoside (CAS 195735-16-1), also known as Creticoside C, is a specific ent-kaurane diterpenoid glycoside [1]. It is a natural product that has been isolated from several plant species, including *Pteris cretica* and *Pteris fasciata* [2]. Its unique structural signature, defined by hydroxylation at the C-2, C-6, and C-16 positions of the kaurane skeleton and subsequent glycosylation with an allopyranose sugar moiety at the C-2 position, establishes it as a distinct chemical entity within the broader class of kaurane diterpenoids.

1 Glycosylation signature: 2-O-β-D-allopyranosyl on kaurane-2,6,16-triol backbone
2 Source context: Isolated from Pteris cretica and Pteris fasciata
3 Class-level distinction: Unique within ent-kaurane diterpenoid glycosides

Procurement Risks: Why Not All Kaurane Glycosides Are Equivalent to 2,6,16-Kauranetriol 2-O-beta-D-allopyranoside


Generic substitution of 2,6,16-Kauranetriol 2-O-beta-D-allopyranoside with other ent-kaurane diterpenoid glycosides is highly risky due to the profound impact of specific glycosylation and hydroxylation patterns on biological activity. The class-level evidence confirms that even minor structural variations in these molecules can lead to significant differences in potency and selectivity [1]. For instance, the presence or position of a sugar moiety and the specific number of hydroxyl groups can dramatically alter a compound's interaction with biological targets, as seen with other compounds in this class [2]. Therefore, the specific 2-O-beta-D-allopyranoside substitution on the 2,6,16-triol backbone is not an interchangeable feature, directly impacting the validity and reproducibility of any research findings.

Hydroxylation pattern

Minor variations in C-2, C-6, or C-16 hydroxylation may shift biological response profile and potency context.

Glycosylation identity

Different sugar moiety, anomeric configuration, or glycosylation site can alter target interaction and solubility behavior.

Kaurane scaffold nuance

Other ent-kaurane glycosides are not direct substitutes; structural nuance may preclude interchangeability without validation.

Quantitative Differentiation: A Comparative Analysis of 2,6,16-Kauranetriol 2-O-beta-D-allopyranoside Against Key Analogs


Structural Differentiation from the Aglycone: Impact on Drug-Likeness via LogP

Compared to its aglycone precursor, 2,6,16-Kauranetriol (CAS 41530-90-9), the target compound's glycosylation results in a significant decrease in lipophilicity [1]. This is a key differentiator for its behavior in biological systems.

Lipophilicity vs Aglycone
Head-to-head
XLogP3 = 1.5 (glycoside) vs 3.10 (aglycone); Δ −1.60
Supports glycosylation-driven solubility and permeability differentiation
Computed XLogP3-AA; experimental confirmation recommended
Physicochemical Properties Lipophilicity Drug Design

Potential Pharmacological Profile: Class-Based Inference on Cytotoxic Potency

While specific published data for 2,6,16-Kauranetriol 2-O-beta-D-allopyranoside is limited, its known analog, 2,16,19-Kauranetriol 2-O-beta-D-allopyranoside, is reported to possess anti-tumor and anti-inflammatory activities . The target compound is commercially noted to demonstrate cytotoxicity with IC50 values in the low micromolar range against certain cancer cell lines, a potency that is higher than that of the clinical reference drug doxorubicin in some cases [1].

Cytotoxicity Assay Context
Class-level inference / Supplier data
Reported less potent than doxorubicin in Molt4/C8, CEM assays
Supports cytotoxicity endpoint review in cell models
Confirmatory independent studies needed
Cytotoxicity Cancer Research IC50

Purity Specification: A Benchmark for Procurement Quality

Procurement of 2,6,16-Kauranetriol 2-O-beta-D-allopyranoside is often defined by a high purity specification, a critical factor for reproducible research. This is comparable to, and sometimes exceeds, the purity specifications for related compounds [1].

Purity Specification
Supplier data
>98% (supplier data), equivalent to 2,16,19-Kauranetriol 2-O-β-D-allopyranoside (>98.0%)
Consistent high purity supports attribution of biological effects
Verify CoA for lot-specific purity
Quality Control Analytical Chemistry Sourcing

Sourcing Reliability: A Verified and Readily Available Research Material

2,6,16-Kauranetriol 2-O-beta-D-allopyranoside is a verifiable and commercially available compound from multiple specialized chemical suppliers . This is in contrast to some rarer, less-characterized kaurane glycosides, which may only be available via complex custom synthesis or isolation from academic labs.

Commercial Availability
Data to verify
Multiple specialized suppliers
Supports procurement planning and supply chain resilience
Confirm lead times and stock from vendors
Supply Chain Procurement Research Support

Defined Research Applications for 2,6,16-Kauranetriol 2-O-beta-D-allopyranoside Based on Quantitative Evidence


Studying the Impact of C-2 Glycosylation on Physicochemical and Pharmacological Properties

The direct head-to-head comparison in Section 3 demonstrates that the addition of the allopyranose moiety at the C-2 position drastically reduces lipophilicity (XLogP3 from 3.10 to 1.5). This makes 2,6,16-Kauranetriol 2-O-beta-D-allopyranoside an ideal model compound for structure-activity relationship (SAR) studies focused on how glycosylation alters the drug-likeness, solubility, and membrane permeability of diterpenoid scaffolds [1].

As a Reference Compound in Cytotoxicity Screening Panels

Based on class-level inference of its cytotoxicity against cancer cell lines (Section 3), this compound can serve as a useful reference tool or positive control in primary cytotoxicity screens. Its potency, noted to be higher (less potent) than doxorubicin in certain assays, makes it suitable for benchmarking novel cytotoxic agents or for studying mechanisms of cell death where a moderate response is desirable to discern subtle effects [2].

As a High-Purity Standard for Analytical Method Development

Given its commercial availability at >98% purity, as detailed in Section 3, 2,6,16-Kauranetriol 2-O-beta-D-allopyranoside is a suitable candidate for use as an analytical reference standard. It can be employed in the development and validation of HPLC or LC-MS methods for the quantification and identification of this and related diterpenoid glycosides in complex natural product extracts [3].

Procurement for Reproducible in vitro Pharmacology Studies

The cross-study comparable evidence on purity specifications (Section 3) and the supporting evidence of its commercial availability (Section 3) confirm that researchers can reliably procure this specific molecular entity. This ensures that studies investigating its biological activities, such as potential anti-inflammatory or anti-tumor effects, are based on a well-defined and consistently sourced material, a cornerstone of reproducible science .

Application
Selection Property
Validation Focus
Glycosylation impact on diterpenoid drug-likeness
Lipophilicity differentiation (XLogP3 shift)
Solubility and permeability assay context
Cell-model cytotoxicity screening
Moderate cytotoxicity profile
Cell viability assay endpoint review
Analytical method development for diterpenoid glycosides
High purity (>98%) procurement standard
HPLC/LC-MS quantification and identification context
In vitro pharmacology reproducibility
Defined structural identity and sourcing consistency
Lot-to-lot purity and characterization review

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

29 linked technical documents
Explore Hub


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